Cas no 126613-08-9 (Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester)
126613-08-9 structure
Product Name:Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
CAS No:126613-08-9
MF:C11H6BrF3O3S
MW:355.12775182724
CID:1220533
PubChem ID:15311217
Update Time:2025-04-20
Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester
- (1-bromonaphthalen-2-yl) trifluoromethanesulfonate
- 126613-08-9
- COHWGJMHCMOXLL-UHFFFAOYSA-N
- Methanesulfonic acid, 1,1,1-trifluoro-, 1-bromo-2-naphthalenyl ester
- 1-Bromonaphthalen-2-yl trifluoromethanesulfonate
- DTXSID40571264
- SCHEMBL6233321
-
- Inchi: 1S/C11H6BrF3O3S/c12-10-8-4-2-1-3-7(8)5-6-9(10)18-19(16,17)11(13,14)15/h1-6H
- InChI Key: COHWGJMHCMOXLL-UHFFFAOYSA-N
- SMILES: BrC1=C(C=CC2C=CC=CC=21)OS(C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 353.91728
- Monoisotopic Mass: 353.91731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 43.37
Methanesulfonic acid, trifluoro-, 1-bromo-2-naphthalenyl ester Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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